Cas no 1806019-80-6 (Methyl 5-(difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806019-80-6
• MF: C₁₀H₈F₅NO₄
• MW: 301.166840553284
• CID: 4842387
• Update Time: 2025-10-17

Methyl 5-(difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H8F5NO4/c1-18-7-5(9(17)19-2)16-3-4(8(11)12)6(7)20-10(13,14)15/h3,8H,1-2H3
• InChI Key： WIXMVADZUWJKMM-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)OC)C(=C1OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6

Additional information on Methyl 5-(difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 5-(difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806019-80-6): An Overview

Methyl 5-(difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806019-80-6) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including the presence of difluoromethyl, methoxy, and trifluoromethoxy substituents, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of Methyl 5-(difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate is particularly noteworthy. The difluoromethyl group, known for its ability to modulate biological activity and improve metabolic stability, is a key feature of this molecule. Additionally, the methoxy and trifluoromethoxy substituents contribute to the compound's lipophilicity and electronic properties, which are crucial for its pharmacological effects.

Recent studies have highlighted the potential of Methyl 5-(difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potent activity against certain bacterial strains, suggesting its potential as an antibacterial agent. The compound's ability to disrupt bacterial cell walls and inhibit essential enzymes involved in bacterial metabolism makes it a promising candidate for the development of new antibiotics.

In addition to its antibacterial properties, Methyl 5-(difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate has also shown promise in the treatment of inflammatory diseases. Studies have indicated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential therapeutic option for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of Methyl 5-(difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate has been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its metabolic stability and low toxicity profile make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 5-(difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate in various therapeutic indications. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients, with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for more advanced clinical trials to explore its full therapeutic potential.

In conclusion, Methyl 5-(difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806019-80-6) is a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for addressing unmet medical needs in various disease areas.